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Compound of Interest

Compound Name: tert-Amylbenzene

Cat. No.: B1361367

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical data for tert-Amylbenzene
with established literature values. Detailed experimental protocols for key analytical techniques
are included to support the validation of in-house data and ensure the quality and purity of the
compound for research and development applications.

Comparison of Physical and Chemical Properties

A critical step in the verification of a chemical substance is comparing its measured physical
properties with those reported in the literature. Discrepancies may indicate impurities or
misidentification of the substance. The following table summarizes the key physical and
chemical properties of tert-Amylbenzene as found in scientific literature.
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Property Literature Value Citations
Molecular Formula Ci1H1e [L1][2][3][4]
Molecular Weight 148.24 - 148.25 g/mol [1112][31[4]
Appearance Colorless to light yellow liquid 2115161 7]
Melting Point -44.72°C (estimate) [1105181191]
Boiling Point 188 - 192.4°C [11[21[3][5]
Density 0.87 g/cm3 (at 20°C) [1112114]
Refractive Index 1.49 - 1.496 (at 20°C) [1112][4115]
Flash Point 58 - 65°C [2][3][9][10]

- Insoluble in water; miscible
Solubility ] [2][4]]11]
with alcohol and ether.

Spectral Data Comparison

Spectroscopic analysis provides a fingerprint of a molecule's structure. Comparing
experimentally obtained spectra with reference data is essential for confirming the identity and
purity of tert-Amylbenzene.

Spectroscopic Data Availability in Literature Citations

Spectrum available (90 MHz in

1H NMR cpcl) [5106][12]
13C NMR Spectrum available (in CDCIs) [5116]1[13]
Infrared (IR) Spectrum available (liquid film)  [5][6][14][15]
Mass Spectrometry (MS) Data available [51[6][16]

Experimental Protocols

Accurate and reproducible data are contingent on standardized experimental procedures. The
following are detailed methodologies for the key analytical experiments cited.
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Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[8]

o Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube
(sealed at one end), mineral oil, and a heat source.[8][10]

e Procedure:
o Fill the Thiele tube with mineral oil to a level just above the side-arm.[8]
o Add a small amount (0.5-1 mL) of tert-Amylbenzene to the small test tube.
o Place the capillary tube, open-end down, into the test tube containing the sample.[8]

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Insert the thermometer assembly into the Thiele tube, immersing the sample and
thermometer bulb in the 0il.[8]

o Gently heat the side arm of the Thiele tube. This will cause the oil to circulate and ensure
even heating.[12]

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
back into the capillary tube.[12]

Density Measurement (Pycnometer Method)

A pycnometer, or specific gravity bottle, is used for precise measurement of the density of a
liquid.
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e Apparatus: Pycnometer of a known volume, analytical balance, and a constant temperature
water bath.

e Procedure:

o

Thoroughly clean and dry the pycnometer and weigh it empty (ma).

o Fill the pycnometer with distilled water and place it in a constant temperature bath (e.qg.,
20°C) until it reaches thermal equilibrium.

o Adjust the water level to the pycnometer's calibration mark, dry the outside, and weigh it
(m2).

o Empty and dry the pycnometer, then fill it with tert-Amylbenzene.
o Repeat the thermal equilibration, volume adjustment, and weighing (ms).

o Calculate the density of tert-Amylbenzene using the known density of water at the
measurement temperature.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a liquid
and is a valuable physical constant for liquid substances.[6]

o Apparatus: Abbe refractometer, light source (typically a sodium lamp, 589 nm), and a
constant temperature water circulator.[6]

e Procedure:
o Ensure the refractometer prisms are clean.

o Calibrate the instrument using a standard liquid with a known refractive index (e.g.,
distilled water).

o Place a few drops of tert-Amylbenzene onto the lower prism.
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o Close the prisms and allow the sample to reach the desired temperature (e.g., 20°C) by
the circulating water bath.

o Adjust the light source and move the adjustment knob until the dividing line between the
light and dark fields is sharp and centered in the crosshairs of the eyepiece.

o Read the refractive index value from the scale.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment
of atoms within a molecule.

e Apparatus: NMR spectrometer (e.g., 300 MHz or higher), NMR tubes, and a deuterated
solvent (e.g., CDCIs).

e Procedure:

o Prepare the sample by dissolving a small amount of tert-Amylbenzene in the deuterated
solvent within an NMR tube.

o Place the NMR tube in the spectrometer's probe.
o Tune and shim the magnetic field to achieve homogeneity.[17]

o For 'H NMR, acquire the spectrum using standard parameters. The resulting spectrum will
show signals corresponding to the different types of protons in the molecule.

o For 3C NMR, acquire the spectrum. Due to the low natural abundance of 13C, a greater
number of scans is typically required.[18]

o Process the data (Fourier transform, phase correction, and baseline correction) and
reference the chemical shifts to a standard, such as tetramethylsilane (TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.
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e Apparatus: FTIR spectrometer with a liquid sample holder (e.g., salt plates like NaCl or KBr,
or an Attenuated Total Reflectance (ATR) accessory).[1]

e Procedure (using salt plates):

o

Ensure the salt plates are clean and dry.

o Place a small drop of tert-Amylbenzene on one plate.[14]

o Place the second plate on top and gently rotate to create a thin, uniform liquid film.[14]
o Mount the plates in the spectrometer's sample holder.

o Acquire a background spectrum of the empty spectrometer.

o Acquire the sample spectrum. The instrument software will automatically ratio the sample
spectrum against the background.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions,
providing information about the molecular weight and fragmentation pattern of a compound.
Electron lonization (EI) is a common method for volatile organic compounds.[9][19]

e Apparatus: Mass spectrometer with an Electron lonization (EI) source. The sample can be
introduced via direct injection or through a gas chromatograph (GC-MS).[9]

e Procedure:

Introduce a small amount of the volatile tert-Amylbenzene into the ion source.[9]

o

[¢]

The sample is bombarded with a beam of high-energy electrons (typically 70 eV), causing
the molecules to ionize and fragment.[19][20]

[¢]

The resulting positively charged ions are accelerated into the mass analyzer.

[¢]

The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.
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o A detector records the abundance of each ion, generating a mass spectrum that shows
the molecular ion and various fragment ions.

Workflow for Data Cross-Referencing

The following diagram illustrates the logical workflow for cross-referencing experimentally
obtained analytical data with established literature values to ensure the identity and purity of a
chemical substance.

Experimental Analysis Literature Review
Measure Physical Properties Acquire Spectroscopic Data Find Literature Values for Find Reference Spectra
(Boiling Point, Density, etc.) (NMR, IR, MS) Physical Properties and Data

Comparison & Verification

Y
Compare Physical \{ / Compare Spectroscopic
Properties \ Data

Match No Match Match No Match

Conclusion

Y
Identity & Purity Discrepa ound
Confirmed estigate/P

Click to download full resolution via product page

Workflow for cross-referencing analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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